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Compound of Interest

Compound Name: Copper octanoate

Cat. No.: B1618762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of copper octanoate as a wood

preservative, including its efficacy, leaching characteristics, and the underlying mechanism of

action. Detailed protocols for standardized testing methodologies are also provided to facilitate

further research and development in this area.

Introduction
Copper octanoate is a copper-based fungicide and insecticide used in the formulation of wood

preservatives. As a member of the copper carboxylate family, it offers protection against a

broad spectrum of wood-destroying organisms. The octanoate component contributes to the

improved fixation of copper within the wood matrix, leading to enhanced durability and reduced

environmental impact through lower leaching rates compared to inorganic copper salts.[1]

Data Presentation
The following tables summarize the quantitative data on the performance of copper-based

wood preservatives. While specific data for copper octanoate is limited in publicly available

literature, the provided data for other copper compounds serves as a representative illustration

of their efficacy.

Table 1: Efficacy of Copper-Based Preservatives against Wood Decay Fungi (AWPA E10 Soil-

Block Test)[1]
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Preservative Test Fungus Wood Species
Retention (
kg/m ³)

Mass Loss (%)

Copper

Ammonium

Acetate

Gloeophyllum

trabeum
Aspen 18 4.4

Copper

Ammonium

Acetate

Trametes

versicolor
Aspen 18 3.3

Copper

Diammine

Acetate

Gloeophyllum

trabeum
Aspen 9 12.2

Copper

Diammine

Acetate

Trametes

versicolor
Aspen 9 13.3

Copper

Diammine

Carbonate

Gloeophyllum

trabeum
Aspen 10 9.4

Copper

Diammine

Carbonate

Trametes

versicolor
Aspen 10 7.9

Note: The data in this table is for illustrative purposes to show typical efficacy of copper-based

preservatives and is not a direct comparison for copper octanoate.

Table 2: Copper Leaching Data[1]

Copper Source Additive % Copper Loss

Copper(II) octanoate Ethanolamine 12.2

Copper(II) sulfate Octanoic acid + Ethanolamine 12.6

Copper(II) sulfate Ethanolamine 22.2
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Mechanism of Action
The primary mode of action of copper-based preservatives is the toxicity of the copper ion

(Cu²⁺) to fungal cells. The proposed mechanism involves several key steps leading to cellular

damage and death.[1] Extracellular copper ions are transported into the fungal cell, where they

can induce the generation of reactive oxygen species (ROS) through Fenton-like reactions.[1]

This oxidative stress damages cellular components, including proteins, lipids, and DNA.

Additionally, copper ions can inhibit enzyme activity, disrupting essential metabolic processes.
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Caption: Mechanism of copper toxicity in fungal cells.

Experimental Protocols
Detailed methodologies for key experiments are provided below.

AWPA E10: Standard Method of Testing Wood
Preservatives by Laboratory Soil-Block Cultures
This method is a standardized laboratory test to determine the efficacy of wood preservatives

against specific decay fungi.[2][3][4]

Objective: To determine the minimum retention of a preservative that prevents significant

weight loss of wood blocks exposed to a pure culture of a wood-destroying fungus.

Materials:

Test wood blocks (typically 19x19x19 mm)
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Wood preservative formulation

Culture bottles with soil medium

Selected species of wood decay fungi (e.g., Gloeophyllum trabeum, Trametes versicolor)

Incubator

Procedure:

Test Specimen Preparation: Treat wood blocks with a range of preservative concentrations to

achieve a gradient of known retentions.

Conditioning: Condition the treated blocks to allow for fixation of the preservative.

Sterilization: Sterilize the culture bottles containing the soil medium and feeder strips.

Inoculation: Inoculate the feeder strips in the culture bottles with the desired fungus and

incubate until the feeder strip is covered with mycelium.

Incubation: Place the treated and untreated control wood blocks on the colonized feeder

strips.

Exposure: Incubate the bottles at a controlled temperature (e.g., 27°C) and relative humidity

(e.g., 80%) for a specified period (typically 12 weeks).[2]

Efficacy Assessment: At the end of the incubation period, remove the blocks, clean off

superficial fungal growth, and determine their final oven-dry weight.

Calculation: Calculate the percentage of weight loss for each block. The efficacy is

determined by the minimum preservative retention that prevents a significant amount of

weight loss compared to untreated controls.[1]
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Caption: Workflow for the AWPA E10 soil-block test.
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AWPA E11: Standard Method for Accelerated Evaluation
of Preservative Leaching
This method provides an accelerated laboratory procedure to evaluate the leachability of

waterborne wood preservatives.[5][6]

Objective: To determine the percentage of the original preservative retention that leaches from

treated wood under specified laboratory conditions.

Materials:

Treated wood blocks (typically 19 mm cubes)

Leaching flasks

Deionized water

Analytical equipment for determining preservative concentration

Procedure:

Specimen Preparation: Treat wood blocks to a known preservative retention and allow for

fixation.

Initial Analysis: Determine the initial preservative content in a subset of blocks.

Leaching: Place the remaining blocks in flasks with deionized water. The water is typically

changed at specified intervals over a period of two weeks.[2]

Leachate Analysis: Analyze the collected leachate for the concentration of the leached

preservative.

Final Block Analysis: After the leaching period, analyze the wood blocks for their final

preservative content.

Calculation: Calculate the percentage of preservative leached based on the initial and final

content in the wood or the total amount recovered in the leachate.
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Caption: Workflow for the AWPA E11 leaching test.

EN 113: Wood Preservatives - Test Method for
Determining the Protective Effectiveness Against Wood
Destroying Basidiomycetes
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This European standard specifies a method to determine the toxic values of a wood

preservative against wood-destroying basidiomycetes cultured on an agar medium.[7][8][9]

Objective: To determine the concentration of a wood preservative that is effective in preventing

the decay of wood by specific fungi.

Materials:

Wood specimens of a susceptible wood species

Wood preservative formulation

Culture vessels with malt extract agar medium

Pure cultures of wood-destroying basidiomycetes

Incubator

Procedure:

Specimen Preparation: Prepare wood specimens and treat them with a series of

preservative solutions of increasing concentrations.

Conditioning and Sterilization: Condition the treated specimens and then sterilize them.

Inoculation: Place the sterile wood specimens in culture vessels containing a malt extract

agar medium that has been inoculated with the test fungus.

Incubation: Incubate the culture vessels under controlled conditions for a specified period.

Evaluation: After incubation, determine the extent of fungal growth on the specimens and the

loss in dry mass of the specimens.

Toxic Values Determination: The toxic values are the interval between the concentration at

which the preservative is effective and the next lower concentration at which it is not

effective.
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Caption: Workflow for the EN 113 test method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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